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Compound of Interest

Compound Name: KRAS inhibitor-11

Cat. No.: B12407517 Get Quote

Essential guidelines for the safe handling and disposal of KRAS inhibitor-11 are critical for

ensuring laboratory safety and environmental protection. This document provides a

comprehensive, step-by-step plan for researchers, scientists, and drug development

professionals. Adherence to these procedures will help mitigate risks associated with this

potent compound.

KRAS inhibitor-11 is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. Therefore, standard laboratory chemical waste disposal protocols must be

strictly followed to prevent contamination and ensure compliance with safety regulations.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for KRAS
inhibitor-11.
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Property Value Reference

Molecular Formula C₂₉H₄₇N₉O₆ [1]

Molecular Weight 617.74 g/mol [1]

CAS Number
Not specified in the provided

search results.

Acute Toxicity, Oral Category 4 [1]

Acute Aquatic Toxicity Category 1 [1]

Chronic Aquatic Toxicity Category 1 [1]

Experimental Protocols: Disposal of KRAS Inhibitor-
11
The following detailed methodology outlines the proper disposal procedure for KRAS inhibitor-
11 waste, including contaminated materials.

1. Waste Segregation and Collection:

Initial Segregation: At the point of generation, segregate waste contaminated with KRAS
inhibitor-11 from other laboratory waste streams. Do not mix with incompatible wastes such

as strong acids/alkalis or strong oxidizing/reducing agents[1].

Waste Containers: Use designated, leak-proof, and clearly labeled hazardous waste

containers. The containers must be compatible with the chemical properties of the waste.

Ensure containers are kept closed except when adding waste[2].

Labeling: The waste container must be clearly labeled in English as "Hazardous Waste:

KRAS Inhibitor-11" and include relevant hazard pictograms[1][3].

2. Handling and Personal Protective Equipment (PPE):

PPE: Always wear appropriate personal protective equipment when handling KRAS
inhibitor-11 waste. This includes safety goggles with side-shields, protective gloves, and

impervious clothing[1].
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Ventilation: Handle the waste in a well-ventilated area, such as a fume hood, to avoid

inhalation of any dust or aerosols[4].

3. Disposal Pathway:

DO NOT Dispose Down the Drain: Under no circumstances should KRAS inhibitor-11 or its

containers be disposed of down the sink or in regular trash[2][5]. Due to its high aquatic

toxicity, this is critical to prevent environmental release[1].

Approved Waste Disposal Plant: All waste contaminated with KRAS inhibitor-11 must be

disposed of through an approved waste disposal plant[1]. Contact your institution's

Environmental Health and Safety (EH&S) department to arrange for pickup and disposal.

Empty Containers: Empty containers that held KRAS inhibitor-11 must be triple-rinsed with

a suitable solvent. The rinsate must be collected and disposed of as hazardous waste[2][6].

After triple-rinsing, deface the label and dispose of the container as regular trash, if permitted

by your institution's policies[2].

4. Spill Management:

Containment: In the event of a spill, prevent further leakage or spillage. Keep the product

away from drains or water courses[1].

Cleanup: Absorb spills with an inert, liquid-binding material (e.g., diatomite, universal

binders). Decontaminate surfaces by scrubbing with alcohol. Dispose of all contaminated

materials as hazardous waste according to the procedures outlined above[1].

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of KRAS
inhibitor-11 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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